2-(4-(Bromomethyl)phenyl)-5-methylpyrimidine

• Molecular Formula: C12H11BrN2
• Molecular Weight: 263.13 g/mol
• IUPAC Name: 2-[4-(bromomethyl)phenyl]-5-methylpyrimidine
• InChI: InChI=1S/C12H11BrN2/c1-9-7-14-12(15-8-9)11-4-2-10(6-13)3-5-11/h2-5,7-8H,6H2,1H3
• InChI Key: WFKJGRCXGLAHOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)C2=CC=C(C=C2)CBr

Description

2-(4-(Bromomethyl)phenyl)-5-methylpyrimidine is a useful research compound. Its molecular formula is C12H11BrN2 and its molecular weight is 263.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction of the above 2-(4-methylphenyl)-5-methylpyrimidine with N-bromosuccinimide, as described in Example 15, affords 2-(4-bromomethylphenyl)-5-methylpyrimidine with a melting point of 129°-131° C. (recrystallisation from ligroin). With stirring, a mixture of 184 g of 2-(4-bromomethylphenyl)-5-methylpyrimidine and 465 g of triethylphosphite is slowly heated to 150° C., while simultaneously distilling off ethyl bromide, and then stirred for 5 hours at this temperature. Excess triethylphosphite is distilled off, affording 220 g of the phosphonate in the form of a light brown viscous oil.